Cas no 1426290-33-6 (6-[(piperidin-4-yl)methoxy]-2,3-dihydropyridazin-3-one hydrochloride)

• Product Name: 6-[(piperidin-4-yl)methoxy]-2,3-dihydropyridazin-3-one hydrochloride
• CAS No: 1426290-33-6
• MF: C₁₀H₁₆ClN₃O₂
• MW: 245.705941200256
• MDL: MFCD16652939
• CID: 5014447
• PubChem ID: 72716100
• Update Time: 2026-02-27

6-[(piperidin-4-yl)methoxy]-2,3-dihydropyridazin-3-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-(piperidin-4-ylmethoxy)pyridazin-3(2H)-one hydrochloride
• 3-(piperidin-4-ylmethoxy)-1H-pyridazin-6-one;hydrochloride
• 6-[(piperidin-4-yl)methoxy]-2,3-dihydropyridazin-3-one hydrochloride

• MDL： MFCD16652939
• Inchi： 1S/C10H15N3O2.ClH/c14-9-1-2-10(13-12-9)15-7-8-3-5-11-6-4-8;/h1-2,8,11H,3-7H2,(H,12,14);1H
• InChI Key： TWYXFEXEVRBUOL-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=CC(NN=1)=O)CC1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 293
• Topological Polar Surface Area: 62.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Pyridazinones

Additional information on 6-[(piperidin-4-yl)methoxy]-2,3-dihydropyridazin-3-one hydrochloride

Recent Advances in the Study of 6-[(piperidin-4-yl)methoxy]-2,3-dihydropyridazin-3-one hydrochloride (CAS: 1426290-33-6)

The compound 6-[(piperidin-4-yl)methoxy]-2,3-dihydropyridazin-3-one hydrochloride (CAS: 1426290-33-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridazinone scaffold and piperidine moiety, has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and receptor binding. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential clinical applications.

One of the key areas of investigation has been the compound's role as a kinase inhibitor. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Preliminary in vitro studies have demonstrated that 6-[(piperidin-4-yl)methoxy]-2,3-dihydropyridazin-3-one hydrochloride exhibits selective inhibition against specific kinase targets, with IC50 values in the nanomolar range. These findings suggest its potential as a lead compound for the development of novel kinase inhibitors.

In addition to its kinase inhibitory activity, recent research has explored the compound's pharmacokinetic profile. Studies in animal models have revealed favorable absorption and distribution characteristics, with moderate plasma protein binding and good bioavailability. However, further optimization of its metabolic stability and elimination half-life may be required to enhance its therapeutic efficacy. Advanced formulation strategies, such as prodrug design or nanoparticle encapsulation, are currently being investigated to address these challenges.

The synthetic route for 6-[(piperidin-4-yl)methoxy]-2,3-dihydropyridazin-3-one hydrochloride has also been a subject of recent optimization efforts. Researchers have developed a scalable and cost-effective synthesis protocol, involving key steps such as the coupling of piperidin-4-ylmethanol with a pyridazinone precursor, followed by hydrochloride salt formation. This improved synthetic approach not only enhances the yield and purity of the compound but also facilitates its large-scale production for preclinical and clinical studies.

Looking ahead, the therapeutic potential of 6-[(piperidin-4-yl)methoxy]-2,3-dihydropyridazin-3-one hydrochloride is being explored in various disease models. Early-stage preclinical trials in oncology have shown encouraging results, with the compound demonstrating antitumor activity in xenograft models. Furthermore, its application in neurodegenerative diseases is under investigation, given its ability to cross the blood-brain barrier and modulate neuroinflammatory pathways. These diverse applications highlight the versatility of this compound and its potential to address unmet medical needs.

In conclusion, 6-[(piperidin-4-yl)methoxy]-2,3-dihydropyridazin-3-one hydrochloride (CAS: 1426290-33-6) represents a promising candidate for further drug development. Its unique chemical structure, combined with its potent biological activity and favorable pharmacokinetic properties, positions it as a valuable tool for both basic research and therapeutic innovation. Continued research efforts will be essential to fully elucidate its mechanisms of action and translate these findings into clinical applications.